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Compound of Interest

Compound Name:
(2-Isopropyl-4-

methoxyphenyl)methanol

CAS No.: 2121514-42-7

Cat. No.: B6357949 Get Quote

(2-Isopropyl-4-methoxyphenyl)methanol is a substituted aromatic alcohol. Its structure,

featuring a hydroxylmethyl group and an isopropyl group on a methoxy-substituted benzene

ring, suggests a toxicological profile that warrants careful handling. While specific data for this

compound is limited, an analysis of its constituent functional groups and related molecules

allows for a scientifically grounded hazard assessment.

GHS Classification (Inferred)
Based on data from analogous compounds, the following Globally Harmonized System (GHS)

classification is inferred. It is crucial to handle the compound as if it possesses these hazards

until specific toxicological data becomes available.
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Hazard Class Category Hazard Statement Basis for Inference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.[1][2][3][4]

Benzyl alcohol and

many substituted

phenols exhibit

moderate acute oral

toxicity.[3][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[2][5]

Phenolic compounds

are known skin

irritants.

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation.[2][3][4]

[5]

Aromatic alcohols and

phenols are generally

irritating to the eyes.

[3]

Specific Target Organ

Toxicity - Single

Exposure

Category 3

H335: May cause

respiratory irritation.[2]

[5]

Vapors or aerosols of

aromatic compounds

can irritate the

respiratory tract.[2][5]

Toxicological Insights: The "Why" Behind the Hazards
The primary hazards associated with (2-Isopropyl-4-methoxyphenyl)methanol are likely

driven by the phenolic and benzyl alcohol moieties.

Oral Toxicity: Ingestion can lead to gastrointestinal irritation. Systemic absorption may occur,

although the toxicokinetics are unknown. The principle of minimizing oral exposure through

strict hygiene practices is paramount.[1][3]

Dermal and Ocular Irritation: Phenolic compounds can denature proteins, leading to skin and

eye irritation. Prolonged or repeated skin contact may lead to dermatitis. The methoxy and

isopropyl groups may influence the lipophilicity of the molecule, potentially affecting its

dermal absorption.

Respiratory Irritation: While the vapor pressure of this compound is expected to be low at

room temperature, heating or aerosolization could generate vapors or mists that may irritate
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the respiratory tract.[2][5]

The Hierarchy of Controls: A Proactive Approach to
Safety
The most effective way to manage laboratory hazards is to follow the hierarchy of controls. This

framework prioritizes the most effective control measures to eliminate or minimize risks.

Hierarchy of Controls

Elimination

Substitution

Most Effective

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)

Least Effective
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.
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Elimination/Substitution: In a research context, eliminating the compound may not be

feasible. However, consider if a less hazardous analogue could be used.

Engineering Controls: These are physical changes to the workspace to isolate personnel

from the hazard.

Chemical Fume Hood: All work with (2-Isopropyl-4-methoxyphenyl)methanol, especially

when heating or creating aerosols, must be conducted in a certified chemical fume hood to

prevent inhalation exposure.[6]

Ventilation: Ensure the laboratory has adequate general ventilation.

Administrative Controls: These are work practices and procedures that reduce the risk of

exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all

experiments involving this compound.

Training: All personnel must be trained on the potential hazards and safe handling

procedures outlined in this guide and the laboratory's Chemical Hygiene Plan.[7][8][9][10]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

the laboratory.[3]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with other controls.

Personal Protective Equipment (PPE): Your Last
Line of Defense
The appropriate selection and use of PPE are critical to prevent contact with (2-Isopropyl-4-
methoxyphenyl)methanol.[11]
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PPE Type Specification Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[11] A

face shield should be worn

when there is a significant

splash hazard.

Protects against splashes and

aerosols, preventing serious

eye irritation.

Hand Protection Chemically resistant gloves.

Prevents skin contact and

potential irritation or

absorption.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required when

working in a fume hood. If

engineering controls are not

sufficient, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary.[12]

Prevents inhalation of vapors

or aerosols.

Glove Selection: A Critical Choice
The choice of glove material is crucial for adequate protection. While specific breakthrough

time data for (2-Isopropyl-4-methoxyphenyl)methanol is unavailable, recommendations can

be made based on its chemical class (aromatic alcohol).

Recommended:

Viton™: Offers excellent resistance to aromatic compounds.[13]

Butyl Rubber: Provides good protection against a wide range of chemicals, including

alcohols.[12]

Good for Splash Protection (short-term use):
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Nitrile: Offers good resistance to alcohols and is a common choice for general laboratory

use.[14]

Neoprene: Resistant to alcohols and some solvents.[12][14]

Not Recommended:

Latex: Generally offers poor resistance to many organic solvents.

Always inspect gloves for tears or holes before use and change them immediately if

contamination is suspected.

Safe Handling and Storage: Best Practices
Adherence to proper handling and storage procedures is essential to minimize the risk of

exposure and accidents.

Handling
Work in a well-ventilated area, preferably a chemical fume hood.[6]

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]

Keep away from heat, sparks, and open flames. While not expected to be highly flammable,

it is a combustible organic compound.[1]

Use non-sparking tools when handling larger quantities.

Ground and bond containers when transferring material to prevent static discharge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[15]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

Phenols are incompatible with strong reducing substances, and heat is generated by the

acid-base reaction between phenols and bases.
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Store below shoulder height to minimize the risk of dropping and breaking containers.[15]

Emergency Procedures: Preparedness is Key
Accidents can happen, and being prepared is crucial for a safe outcome.

Spill Response
The appropriate response to a spill depends on its size and location.

Spill Response Decision Tree

Spill Occurs Assess Spill Size
and Hazard

Small Spill
(<100 mL, contained)

Small & Manageable

Large Spill
(>100 mL or uncontained)Large or Unmanageable

Clean up spill
using appropriate kit

Evacuate Area
Alert Others

Call Emergency Services

Dispose of waste
properly Report Incident

Click to download full resolution via product page

Caption: A decision tree for responding to a chemical spill.

For a small, incidental spill:

Alert others in the immediate area.[16]

Don appropriate PPE, including gloves, goggles, and a lab coat.[17]

Contain the spill with an inert absorbent material such as vermiculite, sand, or a commercial

spill absorbent.[18] Do not use combustible materials like paper towels to absorb the bulk of

the spill.

Gently sweep or scoop the absorbed material into a labeled, sealable container for

hazardous waste.[19]

Clean the spill area with soap and water.
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Dispose of all contaminated materials as hazardous waste.[17]

For a large spill:

Evacuate the immediate area and alert others.[16]

Close the laboratory doors to confine the vapors.

Call your institution's emergency response team.

If safe to do so, increase ventilation by opening the fume hood sash.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][20]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation develops or

persists.[20]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[3][20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][20]

Waste Disposal
All waste containing (2-Isopropyl-4-methoxyphenyl)methanol must be handled as hazardous

waste and disposed of in accordance with local, state, and federal regulations.[21][22]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name.[23]

Segregation: Do not mix this waste with incompatible materials.[23] Store waste in a

designated satellite accumulation area.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://ehs.cornell.edu/book/export/html/1097
https://redox.com/wp-content/sds/595.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1547114&productDescription=3-METHOXYBENZL+ALCHOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1547114&productDescription=3-METHOXYBENZL+ALCHOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://redox.com/wp-content/sds/595.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1547114&productDescription=3-METHOXYBENZL+ALCHOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://redox.com/wp-content/sds/595.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1547114&productDescription=3-METHOXYBENZL+ALCHOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b6357949?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6357949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containers: Use appropriate, leak-proof, and sealed containers for waste collection.[24]

Conclusion
While a comprehensive, specific safety data sheet for (2-Isopropyl-4-
methoxyphenyl)methanol is not readily available, a thorough analysis of its chemical

structure and data from related compounds allows for the development of robust safety

protocols. By understanding the potential hazards, implementing the hierarchy of controls, and

being prepared for emergencies, researchers can handle this compound safely and

responsibly. Always consult your institution's Chemical Hygiene Plan and Environmental Health

and Safety department for specific guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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